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Compound of Interest

Compound Name: 4-Methoxy-2,3-dinitroaniline

CAS No.: 5473-00-7

Cat. No.: B184574

Get Quote

Executive Summary
2,3-Dinitro-p-anisidine (CAS 5473-00-7), systematically known as 4-methoxy-2,3-
dinitroaniline, is a critical intermediate in the synthesis of azo dyes and potentially bioactive

heterocyclic compounds.[1][2] Its solubility behavior is dominated by the interplay between the

electron-donating methoxy/amino groups and the strong electron-withdrawing nitro groups,

creating a molecule with high lattice energy and specific solvent requirements.

This guide provides a technical analysis of its solubility characteristics, thermodynamic

modeling approaches, and a validated experimental protocol for generating precise solubility

data where literature gaps exist.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
Before addressing solubility, we must establish the structural boundary conditions that dictate

solute-solvent interactions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b184574#bc-rfq
https://www.benchchem.com/product/b184574/docs?utm_src=pdf-body#solubility-profile-and-process-engineering-of-2-3-dinitro-p-anisidine
https://www.benchchem.com/product/b184574/docs?utm_src=pdf-body#solubility-profile-and-process-engineering-of-2-3-dinitro-p-anisidine
https://www.guidechem.com/encyclopedia/benzenamine-n-3-5-bis-1-1-dime-dic1121815.html
https://www.chemsrc.com/en/cas/16315-07-4_342305.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Systematic Name 4-Methoxy-2,3-dinitroaniline IUPAC

CAS Number 5473-00-7 [1, 2]

Molecular Formula

C

H

N

O

-

Molecular Weight 213.15 g/mol -

Physical Form
Orange-Red Crystalline

Needles
[3]

Melting Point 188°C (approx.) [3]

LogP (Octanol/Water) ~2.14 [4]

Water Solubility 2.80 g/L (at 25°C) [4]

Structural Visualization
The following diagram illustrates the steric and electronic environment of the molecule,

highlighting the nitro groups at positions 2 and 3 which create significant steric hindrance and

influence the dipole moment.
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Figure 1: Structural contributors to the thermodynamic solubility behavior of 2,3-dinitro-p-

anisidine.

Solubility Data & Solvent Selection
Aqueous Solubility
2,3-Dinitro-p-anisidine exhibits limited aqueous solubility (2.80 g/L at 25°C). This is

characteristic of polynitro-aromatic amines where the hydrophobic aromatic ring and nitro

groups outweigh the hydrogen-bonding potential of the single amino group.

Organic Solvent Solubility Profile
Based on structural analogs (e.g., 2,4-dinitroanisole) and historical synthesis reports, the

solubility hierarchy is established as follows. Researchers should prioritize Polar Aprotic

solvents for dissolution and Polar Protic solvents for recrystallization.

Solvent Class Specific Solvent Solubility Rating
Process
Application

Carboxylic Acids Glacial Acetic Acid High (Boiling)
Recrystallization

(Primary)

Alcohols Ethanol, Methanol Moderate Washing / Anti-solvent

Chlorinated Chloroform, DCM Low/Moderate Extraction

Polar Aprotic DMSO, DMF High Reaction Medium

Hydrocarbons Hexane, Toluene Insoluble Impurity Removal

Key Insight: The compound is frequently recrystallized from boiling glacial acetic acid or

ethanol, indicating a steep temperature-solubility dependence in these solvents [3].

Validated Protocol: Dynamic Laser Monitoring
Method
Since specific mole-fraction solubility tables (
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vs

) are not widely available for this specific isomer, researchers must generate their own data for
precise process design. The Dynamic Laser Monitoring Method is the gold standard for this,
minimizing material waste and ensuring equilibrium accuracy.

Experimental Workflow
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Figure 2: Workflow for determining solubility limits using laser turbidimetry.

Step-by-Step Methodology
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Preparation: Place a known mass (

) of 2,3-dinitro-p-anisidine and solvent (

) into a jacketed glass vessel.

Setup: Insert a laser source (e.g., He-Ne, 632.8 nm) and a photodetector on opposite sides

of the vessel.

Equilibration: Stir the suspension continuously. The laser beam will be scattered by the

undissolved solid particles (Low Transmittance).

Ramping: Increase the temperature of the circulating water bath slowly (e.g., 2 K/hour) to

ensure quasi-equilibrium.

Detection: Record the temperature at which the laser intensity at the detector reaches a

maximum constant value. This is the saturation temperature (

) for the specific mole fraction.

Calculation: Convert mass ratios to mole fraction (

):

Where

and

are the molecular weights of the solute and solvent, respectively.

Thermodynamic Modeling & Analysis
Once experimental data is obtained, it must be correlated to thermodynamic models to predict

solubility at other temperatures.

Modified Apelblat Equation
This is the most robust model for correlating solubility of nitro-aromatics in pure solvents.

A, B, C: Empirical parameters derived from regression.
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Utility: Allows interpolation of solubility at any temperature within the measured range.

van't Hoff Equation
Used to determine the apparent thermodynamic functions of dissolution.

: Enthalpy of dissolution (typically positive/endothermic for this class of compounds).

: Entropy of dissolution.[3][4]

Technical Note: For dinitro-anilines, dissolution is almost exclusively endothermic (

) and entropy-driven (

). This confirms that solubility increases significantly with temperature, validating the use of
cooling crystallization for purification.

Purification & Crystallization Strategy
The synthesis of 2,3-dinitro-p-anisidine (often via nitration of p-acetanisidide or diazotization

pathways) yields crude products requiring purification.

Recommended Recrystallization Protocol[11]
Solvent: Glacial Acetic Acid (or Ethanol for higher purity requirements).

Dissolution: Heat solvent to boiling point. Add crude solid until saturation.

Filtration: Perform hot filtration immediately to remove insoluble mechanical impurities or

isomers.

Crystallization: Allow the filtrate to cool slowly to room temperature (25°C).

Rapid cooling yields fine needles (harder to filter).

Slow cooling yields larger, defined prisms (higher purity).

Washing: Wash the filter cake with cold ethanol.

Process Safety Warning
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Thermal Instability: Polynitro compounds can be thermally unstable. Do not overheat the dry

solid.

Diazotization: If using this compound for diazo coupling, maintain temperature < 5°C to

prevent decomposition of the diazonium salt [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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